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These application notes provide a detailed framework for utilizing RJG's DECOUPLED

MOLDING® methodology to characterize the processability and key physical properties of

novel polymers. This approach offers a systematic and data-driven alternative to traditional

trial-and-error methods, enabling more efficient material evaluation and development. By

separating the injection molding process into distinct stages—fill, pack, and hold—

DECOUPLED MOLDING® allows for precise control and analysis of a polymer's behavior

under various processing conditions.[1][2][3][4][5] This is particularly valuable for characterizing

new materials where processing windows are unknown.

The use of in-mold cavity pressure sensors is central to this methodology, providing real-time

feedback on the material's state within the mold.[6][7] This data, when captured and analyzed

with systems like RJG's eDART®, allows for the direct correlation of process parameters to

material properties such as viscosity, shrinkage, and compressibility.[8][9]

Core Principles of DECOUPLED MOLDING® for
Polymer Testing
Traditional injection molding often combines the fill and pack stages, making it difficult to

distinguish the individual effects of pressure and velocity on the final part.[5] DECOUPLED
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MOLDING® separates these stages, allowing for a more controlled and analytical approach.[1]

[2][3][4][10]

DECOUPLED MOLDING® II (DII): This method separates the process into two stages: a

velocity-controlled fill and a pressure-controlled pack and hold.[5] The goal is to fill the mold

to approximately 95-98% capacity at a controlled velocity and then switch to a set pressure

to pack out the part and hold it until the gate freezes.[2] This method helps to minimize the

impact of viscosity variations during the fill stage.[5]

DECOUPLED MOLDING® III (DIII): DIII further separates the process into three distinct

stages: a velocity-controlled fill, a velocity-controlled pack, and a pressure-controlled hold.[5]

[6] This method provides the most precise control, especially when using cavity pressure

sensors to trigger the switch from the packing to the holding stage.[1][6] By packing to a

specific cavity pressure, the process can compensate for viscosity shifts from shot to shot,

ensuring a consistent amount of material is packed into the mold.[6]

For novel polymer testing, a DECOUPLED MOLDING® III approach is highly recommended as

it provides the most detailed insight into the material's behavior.

Experimental Workflow for Novel Polymer
Characterization
The following workflow outlines a systematic approach to characterizing a novel polymer using

DECOUPLED MOLDING®.
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Experimental Workflow for Novel Polymer Characterization

Material Preparation and Documentation

Initial Machine and Mold Setup

Proceed to setup

DECOUPLED MOLDING® Process Development (DOE)

Begin process development

Data Acquisition (eDART® System)

Acquire data during molding

Data Analysis and Property Correlation

Analyze collected data

Iterate and refine process

Physical Part Testing and Validation

Validate with physical tests

Final Report and Material Characterization Summary

Generate final reportFeedback for correlation
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DECOUPLED MOLDING® III Signaling Pathway

Injection Molding Machine

In-Mold Sensing

Process Monitoring & Control System (e.g., RJG eDART®)

Controller

Injection Unit (Screw/Barrel)

Controls Screw Velocity/Pressure

Mold

Injects Polymer

Cavity Pressure Sensor

eDART® System

Pressure Data

Cavity Temperature Sensor

Temperature Data

Control Signals (e.g., Transfer to Hold)
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Logical Relationships in Polymer Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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